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Compound of Interest

Compound Name: Euchrestaflavanone A

CAS No.: 80510-05-0

Cat. No.: B3029856

Get Quote

FOR IMMEDIATE RELEASE

A Comprehensive Overview of the Bioactive Flavonoid, Euchrestaflavanone A, for Drug

Discovery and Development

Shanghai, China – November 18, 2025 – This technical guide provides an in-depth overview of

Euchrestaflavanone A, a prenylated flavonoid with significant therapeutic potential. This

document, intended for researchers, scientists, and drug development professionals, details

the compound's chemical identity, biological activities, and the experimental protocols to

evaluate its effects.

Chemical Identity
CAS Number: 80510-05-0[1][2]

IUPAC Name: (2S)-5,7-dihydroxy-2-[4-hydroxy-3-(3-methylbut-2-enyl)phenyl]-8-(3-methylbut-2-

enyl)-2,3-dihydrochromen-4-one[3]
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Biological Activities and Quantitative Data
Euchrestaflavanone A has demonstrated a range of biological activities, primarily focusing on

its antiplatelet, multidrug resistance protein 1 (MRP1) inhibitory, and cytotoxic effects. The

following table summarizes the key quantitative data associated with these activities.

Biological
Activity

Assay
Target/Cell
Line

Key
Parameters

Result Reference

Antiplatelet

Activity

Collagen-

induced

platelet

aggregation

Human

Platelets
IC₅₀ 65.8 μM [4]

MRP1

Inhibition

BCPCF Efflux

Assay

Human

Erythrocytes
IC₅₀ 3 μM [5]

Cytotoxicity MTT Assay

MCF-7

(Breast

Cancer)

IC₅₀

3.30 ± 0.92

µM to 4.19 ±

1.04 µM

[2]

Cytotoxicity MTT Assay

ZR-75-1

(Breast

Cancer)

IC₅₀

8.75 ± 2.01

µM to 9.40 ±

1.74 µM

[2]

Cytotoxicity MTT Assay

MDA-MB-231

(Breast

Cancer)

IC₅₀

6.12 ± 0.84

µM to 18.10 ±

1.65 µM

[2]

Experimental Protocols
Antiplatelet Activity: Collagen-Induced Platelet
Aggregation Assay
This protocol outlines the methodology to assess the inhibitory effect of Euchrestaflavanone A
on collagen-induced platelet aggregation in human platelets.

1. Preparation of Human Platelets:
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Draw whole blood from healthy human donors into tubes containing 3.2% sodium citrate.

Centrifuge the blood at 200 x g for 10 minutes to obtain platelet-rich plasma (PRP).

Wash the PRP with Tyrode's buffer (containing 0.35% bovine serum albumin, 1 mM CaCl₂,

and 1 mM MgCl₂) and centrifuge at 800 x g for 10 minutes.

Resuspend the platelet pellet in Tyrode's buffer to a final concentration of 5x10⁸ platelets/mL.

[4]

2. Platelet Aggregation Assay:

Pre-incubate the platelet suspension (10⁸/mL) for 3 minutes at 37°C in the presence or

absence of varying concentrations of Euchrestaflavanone A (e.g., 25 to 150 μM).[4]

Induce platelet aggregation by adding collagen (2.5 µg/mL).

Measure the aggregation using a lumi-aggregometer, which records the change in light

transmission as platelets aggregate.

The percentage of inhibition is calculated by comparing the aggregation in the presence of

Euchrestaflavanone A to the control (vehicle-treated) sample.

MRP1 Inhibition: BCPCF Efflux Assay
This protocol describes the method to determine the inhibitory activity of Euchrestaflavanone
A on the multidrug resistance protein 1 (MRP1) using a fluorescent substrate, 2',7'-bis-(2-

carboxyethyl)-5-(and-6)-carboxyfluorescein (BCECF), in human erythrocytes.

1. Preparation of Erythrocytes:

Obtain fresh human blood and centrifuge to separate erythrocytes from plasma and buffy

coat.

Wash the erythrocytes three times with a phosphate-buffered saline (PBS) solution.

2. BCECF Loading and Efflux Assay:
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Load the erythrocytes with the membrane-permeant precursor of BCECF, BCECF-AM.

Incubate the loaded erythrocytes with varying concentrations of Euchrestaflavanone A or a

known MRP1 inhibitor (e.g., MK571) as a positive control.

Initiate efflux by incubating the cells at 37°C.

At specified time points, centrifuge the samples and measure the fluorescence of the

supernatant, which corresponds to the amount of BCECF effluxed from the cells.

The IC₅₀ value is determined by plotting the percentage of inhibition of BCECF efflux against

the concentration of Euchrestaflavanone A.

Cytotoxicity: MTT Assay
This protocol details the procedure for assessing the cytotoxic effects of Euchrestaflavanone
A on cancer cell lines, such as MCF-7, using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide) assay.

1. Cell Culture and Treatment:

Culture the desired cancer cell line (e.g., MCF-7) in appropriate media and conditions (e.g.,

DMEM with 10% FBS at 37°C in a 5% CO₂ incubator).

Seed the cells in 96-well plates at a density of 5,000-10,000 cells per well and allow them to

adhere overnight.

Treat the cells with various concentrations of Euchrestaflavanone A for a specified period

(e.g., 24, 48, or 72 hours).

2. MTT Assay Procedure:

After the treatment period, add MTT solution (typically 5 mg/mL in PBS) to each well and

incubate for 3-4 hours at 37°C.

During this incubation, mitochondrial dehydrogenases in viable cells will reduce the yellow

MTT to a purple formazan product.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b3029856/docs?utm_src=pdf-body#euchrestaflavanone-a-a-technical-guide-for-researchers
https://www.benchchem.com/product/b3029856/docs?utm_src=pdf-body#euchrestaflavanone-a-a-technical-guide-for-researchers
https://www.benchchem.com/product/b3029856/docs?utm_src=pdf-body#euchrestaflavanone-a-a-technical-guide-for-researchers
https://www.benchchem.com/product/b3029856/docs?utm_src=pdf-body#euchrestaflavanone-a-a-technical-guide-for-researchers
https://www.benchchem.com/product/b3029856/docs?utm_src=pdf-body#euchrestaflavanone-a-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029856?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubilize the formazan crystals by adding a solubilization solution (e.g., DMSO or a solution

of SDS in HCl).

Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a

microplate reader.

The percentage of cell viability is calculated relative to the untreated control cells, and the

IC₅₀ value is determined.[2]

Signaling Pathways and Experimental Workflows
Euchrestaflavanone A exerts its antiplatelet effects by modulating key signaling pathways

within platelets. It has been shown to downregulate glycoprotein IIb/IIIa (αIIb/β3)-mediated

signaling events while upregulating the cyclic adenosine monophosphate (cAMP)-dependent

pathway.[6]

Platelet Activation Signaling Pathway
The following diagram illustrates the general signaling cascade leading to platelet activation,

which is inhibited by Euchrestaflavanone A.

Agonist Binding Receptor Activation

Intracellular Signaling

Integrin Activation Platelet Response

Collagen GPVI PLC IP3 / DAG

Ca²⁺ Mobilization

PKC Activation

Integrin αIIb/β3
Activation Aggregation

Click to download full resolution via product page

Caption: Simplified signaling pathway of collagen-induced platelet activation.

Euchrestaflavanone A Experimental Workflow
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The following diagram outlines the typical workflow for evaluating the biological activity of

Euchrestaflavanone A.
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Caption: General experimental workflow for assessing Euchrestaflavanone A bioactivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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